Cas no 103698-10-8 (Methyl 3-nitroisonicotinate)

• Product name: Methyl 3-nitroisonicotinate
• CAS No: 103698-10-8
• MF: C₇H₆N₂O₄
• MW: 182.133541584015
• MDL: MFCD16657194
• CID: 829097
• PubChem ID: 643518

Methyl 3-nitroisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-nitroisonicotinate
• Methyl 3-nitroisonicotinoate
• methyl 3-nitropyridine-4-carboxylate
• 3-nitroisonicotinic acid Methyl ester
• 4-Pyridinecarboxylic acid, 3-nitro-, Methyl ester
• [7-(4-Amino-2-fluoro-phenoxy)-thieno[3,2-b]phridin-2-yl-pyrrolidin-1-yl]-methanone
• SY026676
• Methyl3-Nitroisonicotinate
• DS-2580
• 103698-10-8
• DB-370840
• BCP11641
• 3-Nitro-isonicotinic acid methyl ester
• Methyl 3-Nitropyridine-4-carboxylate;
• AKOS016008083
• SCHEMBL2747914
• InChI=1/C7H6N2O4/c1-13-7(10)5-2-3-8-4-6(5)9(11)12/h2-4H,1H
• CS-W003882
• DTXSID10349210
• MFCD16657194

• MDL： MFCD16657194
• Inchi： InChI=1S/C7H6N2O4/c1-13-7(10)5-2-3-8-4-6(5)9(11)12/h2-4H,1H3
• InChI Key： VFZBLITUPLITGH-UHFFFAOYSA-N
• SMILES： O=C(OC)C1=CC=NC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 182.03300
• Monoisotopic Mass: 182.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85Ų
• XLogP3: 0.5

Experimental Properties

• Density: 1.375±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 278.6±20.0 ºC (760 Torr),
• Flash Point: 122.3±21.8 ºC,
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 85.01000
• LogP: 1.29960

Methyl 3-nitroisonicotinate Security Information

• Hazard Statement： H302-H315-H319-H332-H335

Methyl 3-nitroisonicotinate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids